![molecular formula C19H20ClN3O3 B2974823 N-(2-(4-((3-chloropyridin-4-yl)oxy)piperidin-1-yl)-2-oxoethyl)benzamide CAS No. 2034430-38-9](/img/structure/B2974823.png)
N-(2-(4-((3-chloropyridin-4-yl)oxy)piperidin-1-yl)-2-oxoethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound appears to contain a benzamide group, a piperidine ring, and a chloropyridine group. Benzamides are a class of compounds containing a benzene ring attached to an amide group. Piperidine is a heterocyclic organic compound that consists of a six-membered ring containing five methylene bridges and one amine bridge . Chloropyridines are aromatic rings where one or more hydrogen atoms are replaced by chlorine .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these groups around the central carbon atom. Unfortunately, without more specific information or an existing crystal structure, it’s difficult to provide a detailed analysis .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group could increase its solubility in water.Scientific Research Applications
Research Applications of Structurally Related Compounds
Capillary Electrophoresis for Separation of Related Substances :
- A study developed a nonaqueous capillary electrophoretic method for the separation of imatinib mesylate and its related substances. This method was promising for the quality control of imatinib, indicating the potential of capillary electrophoresis in analyzing complex chemical compounds (Ye et al., 2012).
Anti-Acetylcholinesterase Activity :
- Piperidine derivatives, including N-benzoyl substituted compounds, were synthesized and evaluated for their anti-acetylcholinesterase activity. This research illustrates the potential therapeutic applications of piperidine and benzamide derivatives in treating conditions like Alzheimer's disease (Sugimoto et al., 1990).
Antipsychotic Agent Potential :
- Heterocyclic analogs of a specific compound were prepared and evaluated as potential antipsychotic agents. The study highlights the importance of structural variations in benzamide derivatives for developing new pharmacological agents (Norman et al., 1996).
Melanoma Cytotoxicity :
- Research into benzamide derivatives conjugated with alkylating cytostatics showed promise for targeted drug delivery in melanoma therapy, indicating the role of structural modifications in enhancing drug efficacy (Wolf et al., 2004).
Bioactivity of Metal Complexes :
- The synthesis and bioactivity study of novel benzamides and their copper and cobalt complexes against various bacterial strains showcased the potential of these compounds in antibacterial applications (Khatiwora et al., 2013).
Mechanism of Action
The mechanism of action would depend on the intended use of the compound. For example, many drugs work by interacting with specific proteins in the body, altering their function.
Safety and Hazards
properties
IUPAC Name |
N-[2-[4-(3-chloropyridin-4-yl)oxypiperidin-1-yl]-2-oxoethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClN3O3/c20-16-12-21-9-6-17(16)26-15-7-10-23(11-8-15)18(24)13-22-19(25)14-4-2-1-3-5-14/h1-6,9,12,15H,7-8,10-11,13H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBBLCKZMZQWYTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=C(C=NC=C2)Cl)C(=O)CNC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.